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Compound of Interest

Compound Name: 3-Chloro-2,4-difluorophenol

CAS No.: 2268-00-0

Cat. No.: B1430632

Get Quote

An In-Depth Technical Guide to 3-Chloro-2,4-difluorophenol: Properties, Analysis, and

Applications

Introduction
3-Chloro-2,4-difluorophenol is a halogenated aromatic organic compound that serves as a

critical building block in advanced synthetic chemistry. Its utility is particularly pronounced in the

fields of medicinal chemistry and drug discovery, where the strategic incorporation of fluorine

and chlorine atoms can significantly modulate the physicochemical and pharmacological

properties of a molecule. The presence of fluorine can enhance metabolic stability, binding

affinity, and bioavailability, making fluorinated intermediates like 3-Chloro-2,4-difluorophenol
highly valuable.[1][2]

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals. It covers the core molecular properties, including a detailed look at

its molecular weight, robust analytical methods for identity and purity confirmation, its

applications as a synthetic precursor, and essential safety and handling protocols. The content

is structured to deliver not just data, but expert insights into the practical application and

scientific causality behind its use.
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Physicochemical and Molecular Properties
The foundation of any chemical synthesis or analysis is a precise understanding of the

compound's fundamental properties. The molecular weight, derived from the molecular

formula, is a cornerstone of this data, dictating stoichiometric calculations and enabling identity

confirmation through techniques like mass spectrometry.

Core Identification
The essential identifiers for 3-Chloro-2,4-difluorophenol are summarized below.

Property Value Source

Molecular Weight 164.54 g/mol [3][4]

Molecular Formula C₆H₃ClF₂O [3][4]

CAS Number 2268-00-0 [5]

Physical Form Solid [3]

Structural Information
The arrangement of atoms in 3-Chloro-2,4-difluorophenol dictates its reactivity and

interactions.

Identifier Value

SMILES Oc1cc(F)c(Cl)c(F)c1

InChI
1S/C6H3ClF2O/c7-4-5(9)2-1-3(8)6(4)10/h1-

2,10H

Analytical Workflows for Identity & Purity
Confirmation
Verifying the identity and purity of starting materials is a non-negotiable aspect of scientific

research, ensuring the reliability and reproducibility of experimental outcomes. For 3-Chloro-
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2,4-difluorophenol, a multi-technique approach is recommended. The primary method

involves High-Performance Liquid Chromatography (HPLC) for separation and purity

assessment, coupled with Mass Spectrometry (MS) for definitive molecular weight confirmation

and UV detection for quantification.

Sample Preparation

Instrumental Analysis

Data Interpretation

Raw Material
(3-Chloro-2,4-difluorophenol)

Dissolution in
Acetonitrile/Water

0.45 µm Syringe
Filtration

HPLC Separation
(C18 Column)

UV Detection
(Quantification & Purity %)

Mass Spectrometry
(Identity Confirmation)

Purity ≥ 97% Molecular Ion Peak
(e.g., [M-H]⁻ at m/z 163.5)

Verified Material
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Figure 1: General analytical workflow for identity and purity verification.

Experimental Protocol: Purity and Identity Verification
by HPLC-MS
This protocol provides a robust method for analyzing 3-Chloro-2,4-difluorophenol, adapted

from standard methodologies for related halogenated phenols.[6]

1. Objective: To determine the purity by UV detection and confirm the molecular weight by MS.

2. Materials & Reagents:

3-Chloro-2,4-difluorophenol sample

Acetonitrile (HPLC Grade)

Water (HPLC Grade)

Formic Acid (LC-MS Grade)

Volumetric flasks, pipettes, vials

0.45 µm syringe filters

3. Standard & Sample Preparation:

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of reference standard into a 10

mL volumetric flask. Dissolve and make up to volume with acetonitrile.

Working Standard (50 µg/mL): Dilute 0.5 mL of the stock solution into a 10 mL volumetric

flask with a 50:50 acetonitrile/water mixture.

Sample Solution (50 µg/mL): Prepare in the same manner as the working standard using the

sample material.

Filtration: Filter the final sample solution through a 0.45 µm syringe filter before injection.
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4. Chromatographic Conditions:

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient 40% B to 80% B over 10 minutes

Flow Rate 1.0 mL/min

Column Temperature 35 °C

Injection Volume 10 µL

UV Detection 254 nm

MS Detector Electrospray Ionization (ESI), Negative Mode

MS Scan Range m/z 50-500

5. Data Analysis & Interpretation:

Purity: Integrate the peak areas in the UV chromatogram. Purity is calculated as (Area of

Main Peak / Total Area of All Peaks) x 100.

Identity Confirmation: Examine the mass spectrum corresponding to the main HPLC peak.

The presence of a significant ion at m/z 163.5 (for the [M-H]⁻ adduct) confirms the molecular

weight of 164.5 g/mol . The characteristic isotopic pattern of chlorine (a ~3:1 ratio for M and

M+2) should also be observed.

Applications in Medicinal Chemistry & Drug
Discovery
3-Chloro-2,4-difluorophenol is not an end-product therapeutic but rather a key intermediate.

Its value lies in its trifunctional nature: a hydroxyl group for ether or ester formation, and a

chlorinated/fluorinated aromatic ring that serves as a stable scaffold.
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One documented application is its use in the synthesis of heteroaryl carboxamides, which have

been investigated as inhibitors of ubiquitin-specific proteases (USPs), a class of enzymes

implicated in various diseases.[5] The fluorinated phenyl moiety is often designed to fit into

specific hydrophobic pockets of a target protein, enhancing binding affinity and selectivity.

Multi-Step Synthesis

3-Chloro-2,4-difluorophenol
(Building Block)

Reaction 1
(e.g., Etherification)

Reaction 2
(e.g., Coupling)

Reaction 3
(e.g., Amination)

Advanced Intermediate
(e.g., Heteroaryl Carboxamide Precursor)

Biologically Active
Drug Candidate

Final Modification
& Purification

Click to download full resolution via product page

Figure 2: Role as a building block in a drug discovery cascade.

Synthesis & Reactivity Overview
The synthesis of substituted phenols often involves multi-step pathways starting from more

common materials. While specific proprietary synthesis routes for 3-Chloro-2,4-
difluorophenol are not always public, a logical retrosynthetic analysis can be constructed

based on established organohalogen chemistry. A plausible route could involve the

diazotization of a corresponding aniline, followed by a Sandmeyer-type reaction or similar

transformation.

The diagram below illustrates a conceptual retrosynthetic pathway, which is a process of

working backward from the target molecule to simpler, commercially available starting

materials.
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Key Disconnections

Plausible Starting Materials
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Selective Chlorination
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Figure 3: Conceptual retrosynthetic analysis for 3-Chloro-2,4-difluorophenol.

Safety & Handling Guidelines
As a halogenated phenol, 3-Chloro-2,4-difluorophenol and its isomers are classified as

hazardous materials and must be handled with appropriate precautions in a laboratory setting.

The following information is synthesized from safety data sheets for closely related compounds

and should be used as a guideline.[3][7][8][9] Users must consult the specific Safety Data

Sheet (SDS) provided by their supplier for definitive information.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHS06 Danger
H301/H302: Toxic or

Harmful if swallowed.

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.

Serious Eye Damage GHS05 Danger
H318: Causes serious

eye damage.

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation.

Handling & Personal Protective Equipment (PPE):

Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.

Ensure no skin is exposed.

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator with an

appropriate cartridge is required.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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